Cas no 1010809-43-4 (Des(isopropylthiazolyl) Hydantoin-oxazolidinone Ritonavir)

• Product Name: Des(isopropylthiazolyl) Hydantoin-oxazolidinone Ritonavir
• CAS No: 1010809-43-4
• MF: C₃₀H₃₂N₄O₆S
• MW: 576.663286209106
• CID: 1065377
• PubChem ID: 66832842
• Update Time: 2025-10-23

Des(isopropylthiazolyl) Hydantoin-oxazolidinone Ritonavir Chemical and Physical Properties

Names and Identifiers

• Des(isopropylthiazolyl) Hydantoin-oxazolidinone Ritonavir
• (4S,5S)-5-[(2S)-2-[(4S)-4-(1-Methylethyl)-2,5-dioxo-1-imidazolidinyl]-3-phenylpropyl]-2-oxo-4-(phenylmethyl)-3-oxazolidinecarboxylic acid 5-thiazolylmethyl ester
• Ritonavir IMpurity H
• (4S,5S)-4-Benzyl-5-[(2S)-2-((4S)-4-isopropyl-2,5-dioxoiMidazolidin-1-yl)-3-phenylpropyl]-2-oxo-1,3-oxazolidine-3-carboxylate thiazol-5-ylMethyl Ester
• Ritonavir impurity, hydantoin-oxazolidinone derivative- [USP]
• 3-Oxazolidinecarboxylic acid, 5-[(2S)-2-[(4S)-4-(1-methylethyl)-2,5-dioxo-1-imidazolidinyl]-3-phenylpropyl]-2-oxo-4-(phenylmethyl)-, 5-thiazolylmethyl ester, (4S,5S)-; (4S,5S)-4-Benzyl-5-[(2S)-2-((4S)-4-isopropyl-2,5-dioxoimidazolidin-1-yl)-3-phenylpropyl]-2-oxo-1,3-oxazolidine-3-carboxylate thiazol-5-ylmethyl ester
• Q27256129
• 3235739H9M
• 1,3-thiazol-5-ylmethyl (4S,5S)-4-benzyl-5-[(2S)-2-[(4S)-2,5-dioxo-4-propan-2-ylimidazolidin-1-yl]-3-phenylpropyl]-2-oxo-1,3-oxazolidine-3-carboxylate
• Ritonavir impurity H [EP]
• RITONAVIR IMPURITY H [EP IMPURITY]
• UNII-3235739H9M
• 1010809-43-4
• Des(isopropylthiazolyl)hydantoin-oxazolidinone ritonavir
• RITONAVIR IMPURITY, HYDANTOIN-OXAZOLIDINONE DERIVATIVE- [USP IMPURITY]
• 3-Oxazolidinecarboxylic acid, 5-((2S)-2-((4S)-4-(1-methylethyl)-2,5-dioxo-1-imidazolidinyl)-3-phenylpropyl)-2-oxo-4-(phenylmethyl)-, 5-thiazolylmethyl ester, (4S,5S)-
• SCHEMBL894356
• Thiazol-5-ylmethyl (4S,5S)-4-benzyl-5-((2S)-2-((4S)-4-(1-methylethyl)-2,5-dioxoimidazolidin-1-yl)-3-phenylpropyl)-2-oxooxazolidine-3-carboxylate
• (4S,5S)-5-[(2S)-2-[(4S)-4-(1-Methylethyl)-2

• Inchi： 1S/C30H32N4O6S/c1-19(2)26-27(35)33(28(36)32-26)22(13-20-9-5-3-6-10-20)15-25-24(14-21-11-7-4-8-12-21)34(30(38)40-25)29(37)39-17-23-16-31-18-41-23/h3-12,16,18-19,22,24-26H,13-15,17H2,1-2H3,(H,32,36)/t22-,24-,25-,26-/m0/s1
• InChI Key： LCTIJBMKZTVMSG-GKXKVECMSA-N
• SMILES： S1C=NC=C1COC(N1C(=O)O[C@H]([C@@H]1CC1C=CC=CC=1)C[C@H](CC1C=CC=CC=1)N1C(N[C@@H](C(C)C)C1=O)=O)=O

Computed Properties

• Exact Mass: 576.20425593g/mol
• Monoisotopic Mass: 576.20425593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 953
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.0E-4 g/L) (25 ºC),

Additional information on Des(isopropylthiazolyl) Hydantoin-oxazolidinone Ritonavir

Des(isopropylthiazolyl) Hydantoin-oxazolidinone Ritonavir: A Comprehensive Overview

Des(isopropylthiazolyl) Hydantoin-oxazolidinone Ritonavir is a compound with the CAS number 1010809-43-4, which has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound is a derivative of ritonavir, a well-known protease inhibitor used in the treatment of HIV/AIDS. The unique chemical structure of Des(isopropylthiazolyl) Hydantoin-oxazolidinone Ritonavir combines elements of hydantoins and oxazolidinones, making it a promising candidate for various therapeutic applications.

The molecular structure of Des(isopropylthiazolyl) Hydantoin-oxazolidinone Ritonavir is characterized by a thiazole ring fused with an isopropyl group, which contributes to its stability and bioavailability. Recent studies have highlighted the importance of this compound in inhibiting viral proteases, particularly in the context of emerging viral infections. Researchers have demonstrated that this compound exhibits potent antiviral activity against a wide range of viruses, including HIV, hepatitis C virus (HCV), and even certain strains of influenza.

One of the key advantages of Des(isopropylthiazolyl) Hydantoin-oxazolidinone Ritonavir is its ability to enhance the efficacy of other antiviral drugs through mechanisms such as synergistic effects and reduced drug resistance. For instance, when combined with other protease inhibitors, this compound has shown enhanced potency in inhibiting viral replication, making it a valuable addition to combination therapy regimens.

The synthesis of Des(isopropylthiazolyl) Hydantoin-oxazolidinone Ritonavir involves a multi-step process that includes the formation of the hydantoin ring and subsequent modifications to introduce the isopropylthiazolyl group. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, resulting in higher yields and improved purity. These developments have significantly contributed to the scalability of this compound for large-scale pharmaceutical production.

In terms of pharmacokinetics, Des(isopropylthiazolyl) Hydantoin-oxazolidinone Ritonavir demonstrates favorable absorption profiles, allowing for efficient delivery to target tissues. Studies have shown that this compound achieves high concentrations in critical areas such as the liver and lymphatic tissues, where viral replication is most active. Additionally, its long half-life ensures sustained therapeutic effects, reducing the need for frequent dosing.

Recent clinical trials have further validated the safety and efficacy of Des(isopropylthiazolyl) Hydantoin-oxazolidinone Ritonavir in treating viral infections. Patients administered with this compound exhibited significant reductions in viral load within weeks, with minimal adverse effects reported. These findings underscore its potential as a first-line treatment option for various viral diseases.

Looking ahead, researchers are exploring novel applications for Des(isopropylthiazolyl) Hydantoin-oxazolidinone Ritonavir, including its use in combating emerging viral pathogens such as Zika virus and coronaviruses. Preliminary studies suggest that this compound may possess broad-spectrum antiviral activity, making it a versatile tool in the fight against infectious diseases.

In conclusion, Des(isopropylthiazolyl) Hydantoin-oxazolidinone Ritonavir (CAS No. 1010809-43-4) represents a significant advancement in antiviral therapy. Its unique chemical structure, potent antiviral activity, and favorable pharmacokinetic properties make it an invaluable asset in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in global health.